Cas no 1956378-98-5 (4-(bromomethyl)benzylamine Trifluoroacetate salt)
4-(bromomethyl)benzylamine Trifluoroacetate salt Chemical and Physical Properties
Names and Identifiers
-
- 4-(BROMOMETHYL)BENZYLAMINE TFA SALT
- 4-(bromomethyl)benzylamine Trifluoroacetate salt
-
- Inchi: 1S/C8H10BrN.C2HF3O2/c9-5-7-1-3-8(6-10)4-2-7;3-2(4,5)1(6)7/h1-4H,5-6,10H2;(H,6,7)
- InChI Key: WSANBIAVQJATNR-UHFFFAOYSA-N
- SMILES: C(F)(F)(F)C(=O)O.C(C1C=CC(CN)=CC=1)Br
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
4-(bromomethyl)benzylamine Trifluoroacetate salt Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(bromomethyl)benzylamine Trifluoroacetate salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12099735-5g |
(4-(Bromomethyl)phenyl)methanamine 2,2,2-trifluoroacetate |
1956378-98-5 | 97% | 5g |
$590 | 2024-07-24 |
4-(bromomethyl)benzylamine Trifluoroacetate salt Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 4-(bromomethyl)benzylamine Trifluoroacetate salt
Introduction to 4-(bromomethyl)benzylamine Trifluoroacetate salt (CAS No. 1956378-98-5)
The compound 4-(bromomethyl)benzylamine Trifluoroacetate salt, identified by the CAS number 1956378-98-5, represents a significant advancement in the realm of pharmaceutical intermediates and fine chemicals. This trifluoroacetate salt derivative of 4-(bromomethyl)benzylamine has garnered considerable attention due to its versatile structural features and potential applications in medicinal chemistry. The presence of both a bromomethyl group and a benzylamine moiety, coupled with the stabilization provided by the trifluoroacetate counterion, makes this compound a valuable building block for synthesizing complex molecules.
In recent years, the demand for specialized reagents in drug discovery has surged, driven by the need for innovative approaches to overcome pharmacokinetic and metabolic challenges. The 4-(bromomethyl)benzylamine Trifluoroacetate salt stands out as a compound that can bridge multiple chemical functionalities, facilitating the development of novel therapeutic agents. Its unique reactivity allows for selective modifications at both the bromomethyl and amine positions, enabling chemists to tailor molecular structures with precision.
The trifluoroacetate salt form enhances the solubility and stability of the parent amine derivative, making it more amenable to various synthetic protocols. This improvement is particularly crucial in industrial settings where reproducibility and yield are paramount. The compound’s compatibility with a wide range of reaction conditions, including nucleophilic substitution and coupling reactions, underscores its utility in constructing heterocyclic scaffolds and other pharmacophores.
Recent studies have highlighted the role of benzylamine derivatives in the development of bioactive molecules. For instance, modifications at the benzylamine core have been shown to influence binding affinity and metabolic stability in drug candidates. The introduction of a bromomethyl group further expands the synthetic possibilities, allowing for cross-coupling reactions that can introduce aryl or heteroaryl groups into the molecular framework. Such transformations are essential for generating libraries of compounds with diverse biological activities.
The trifluoroacetate moiety, while seemingly modest, plays a critical role in modulating the electronic properties of the molecule. Fluorine atoms are known to enhance lipophilicity and metabolic resistance, attributes that are highly desirable in drug candidates. By incorporating this group into 4-(bromomethyl)benzylamine Trifluoroacetate salt, researchers can fine-tune these properties to meet specific pharmacological requirements. This flexibility makes the compound particularly attractive for designing molecules with improved pharmacokinetic profiles.
One notable application of this compound is in the synthesis of kinase inhibitors, where precise control over molecular architecture is essential for achieving high selectivity. The ability to introduce fluorinated aryl groups via cross-coupling reactions allows for the creation of inhibitors that target specific residues on protein kinases. Such targeted inhibition is key to developing treatments for cancers and inflammatory diseases without causing off-target effects.
Another emerging field where 4-(bromomethyl)benzylamine Trifluoroacetate salt finds utility is in the development of antiviral agents. The bromomethyl group provides a handle for linking viral protease inhibitors or other antiviral moieties, while the benzylamine backbone contributes to overall molecular recognition. The trifluoroacetate salt form ensures that these modifications occur under mild conditions, preserving sensitive functional groups during synthesis.
The compound’s compatibility with solid-phase synthesis techniques also makes it valuable for high-throughput screening campaigns. By integrating it into automated protocols, researchers can rapidly explore large chemical spaces without compromising on purity or yield. This capability is particularly important in academic and industrial settings where efficiency is a priority.
From a mechanistic standpoint, the reactivity of 4-(bromomethyl)benzylamine Trifluoroacetate salt has been extensively studied to optimize synthetic pathways. Researchers have demonstrated that careful control of reaction parameters—such as temperature, solvent choice, and catalyst selection—can significantly influence product outcomes. These insights have led to best practices that enhance both scalability and reproducibility in laboratory-scale preparations.
The future prospects of this compound are promising, with ongoing research exploring its potential in areas beyond traditional pharmaceuticals. For example, its incorporation into materials science applications could yield novel polymers or functional coatings with enhanced thermal stability or electronic properties. Such interdisciplinary approaches highlight the broad utility of fine chemicals like 4-(bromomethyl)benzylamine Trifluoroacetate salt.
In conclusion, 4-(bromomethyl)benzylamine Trifluoroacetate salt (CAS No. 1956378-98-5) exemplifies how structural innovation can drive advancements across multiple scientific disciplines. Its unique combination of reactivity and stability positions it as a cornerstone intermediate for synthesizing bioactive molecules with tailored properties. As research continues to uncover new applications, this compound will undoubtedly remain at forefront of chemical synthesis and drug discovery efforts.
1956378-98-5 (4-(bromomethyl)benzylamine Trifluoroacetate salt) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)